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Compound of Interest

Compound Name: Iritone

Cat. No.: B1232678 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure laboratory environment and

maintaining regulatory compliance. This document provides a comprehensive, step-by-step

guide for the proper disposal of Iritone (CAS No. 67801-38-1), a common fragrance ingredient.

Adherence to these procedures will help mitigate risks and promote environmental

responsibility.

Iritone: Key Safety and Hazard Information
Iritone, with the chemical formula C₁₃H₂₀O, is a liquid fragrance compound.[1][2] While specific

hazard data for Iritone is not readily available, related ionone compounds are known to cause

skin and eye irritation and are toxic to aquatic life with long-lasting effects.[3][4] Therefore, it is

prudent to handle Iritone as a hazardous chemical and take all necessary precautions during

its use and disposal.

Quantitative Data Summary

Property Value Reference

CAS Number 67801-38-1 [1][5]

Molecular Formula C₁₃H₂₀O [1][2]

Molecular Weight 192.3 g/mol [1][2]

Appearance Colorless to pale yellow liquid [6]

Flash Point 126.67 °C (260.00 °F) [6]
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Experimental Protocol: Handling and Waste
Generation
The following hypothetical protocol outlines the use of Iritone in a laboratory setting and the

subsequent generation of chemical waste.

Objective: To formulate a scented cosmetic product prototype.

Materials:

Iritone

Ethanol

Beakers

Pipettes

Stirring rods

Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves

Procedure:

Don appropriate PPE.

In a fume hood, measure 5 mL of Iritone using a clean pipette.

Transfer the Iritone to a beaker containing 95 mL of ethanol.

Gently stir the mixture with a glass rod until a homogenous solution is formed.

All disposable materials that have come into contact with Iritone, such as pipette tips and

contaminated gloves, are to be considered hazardous waste.

Any unused or excess Iritone solution must be disposed of as hazardous chemical waste.

Iritone Disposal Workflow
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The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Iritone waste.

Iritone Waste Generated
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Caption: Logical workflow for the safe disposal of Iritone waste.

Step-by-Step Disposal Procedures
1. Waste Identification and Segregation:

Identify all Iritone waste streams: This includes pure, unused Iritone, solutions containing

Iritone, and any materials contaminated with Iritone (e.g., gloves, pipette tips, paper

towels).[1]

Segregate Iritone waste: Do not mix Iritone waste with other incompatible chemical waste

streams.[2] Use designated, clearly labeled containers for Iritone waste.

2. Containerization and Labeling:

Use appropriate containers: Collect liquid Iritone waste in a chemically resistant, leak-proof

container with a secure screw-top cap. Solid waste contaminated with Iritone should be

collected in a separate, sealed plastic bag or container.[2]

Label containers clearly: All waste containers must be labeled with the words "Hazardous

Waste," the full chemical name "Iritone," the concentration, and the accumulation start date.

[2][7]

3. Storage:

Store waste in a designated area: Keep Iritone waste containers in a designated satellite

accumulation area that is secure and away from general laboratory traffic.[7]

Ensure proper storage conditions: Containers should be kept closed except when adding

waste.[2] The storage area should be well-ventilated.

4. Disposal:

Do not dispose of Iritone down the drain or in regular trash.[8] Improper disposal can harm

the environment, particularly aquatic ecosystems.[3][4]

Consult your institution's Environmental Health and Safety (EHS) office: Your EHS

department will provide specific guidance on the disposal procedures and regulations
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applicable to your location.

Arrange for professional disposal: Iritone waste must be disposed of through a licensed

hazardous waste disposal company.[1][9] Your EHS office will typically coordinate the pickup

and disposal of chemical waste.

By following these procedures, laboratory personnel can ensure the safe and compliant

disposal of Iritone, thereby protecting themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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